Cas no 1286728-36-6 (N-(4-methyl-1,3-thiazol-2-yl)-1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide)

• Product Name: N-(4-methyl-1,3-thiazol-2-yl)-1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide
• CAS No: 1286728-36-6
• MF: C₁₇H₁₉N₇OS
• MW: 369.444060564041
• CID: 5843243
• PubChem ID: 52907569
• Update Time: 2025-06-23

N-(4-methyl-1,3-thiazol-2-yl)-1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methyl-1,3-thiazol-2-yl)-1-(6-pyrazol-1-ylpyridazin-3-yl)piperidine-4-carboxamide
• N-(4-methyl-1,3-thiazol-2-yl)-1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide
• F6148-0060
• 1-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)-N-(4-methylthiazol-2-yl)piperidine-4-carboxamide
• AKOS024533641
• 1286728-36-6

• Inchi： 1S/C17H19N7OS/c1-12-11-26-17(19-12)20-16(25)13-5-9-23(10-6-13)14-3-4-15(22-21-14)24-8-2-7-18-24/h2-4,7-8,11,13H,5-6,9-10H2,1H3,(H,19,20,25)
• InChI Key： IBFZFAHESMKJHJ-UHFFFAOYSA-N
• SMILES： N1(C2=NN=C(N3C=CC=N3)C=C2)CCC(C(NC2=NC(C)=CS2)=O)CC1

Computed Properties

• Exact Mass: 369.13717943g/mol
• Monoisotopic Mass: 369.13717943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-(4-methyl-1,3-thiazol-2-yl)-1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide

N-(4-Methyl-1,3-Thiazol-2-Yl)-1-[6-(1H-Pyrazol-1-Yl)Pyridazin-3-Yl]Piperidine-4-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1286728-36-6, known as N-(4-methyl-1,3-thiazol-2-yl)-1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a piperidine ring, a thiazole moiety, and a pyridazine group, all of which contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of heterocyclic compounds like this one in drug discovery. The thiazole ring is known for its ability to act as a bioisostere, offering structural flexibility and enhancing the molecule's pharmacokinetic properties. Similarly, the pyridazine group introduces aromaticity and electronic diversity, making it a valuable component in designing bioactive molecules. The combination of these groups with the piperidine ring creates a scaffold that can potentially interact with various biological targets, such as enzymes and receptors.

One of the most promising applications of this compound lies in its potential as a kinase inhibitor. Kinases are crucial enzymes involved in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preclinical studies have demonstrated that this compound exhibits selective inhibition against certain kinase targets, suggesting its potential as a lead molecule for drug development.

In addition to its therapeutic potential, this compound has also been explored for its role in materials science. The aromaticity and conjugation within its structure make it a candidate for use in organic electronics. Researchers have investigated its ability to act as an electron transporter in organic photovoltaic devices, where it could enhance the efficiency of energy conversion processes.

The synthesis of N-(4-methyl-1,3-thiazol-2-yl)-1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide involves a multi-step process that combines principles from both classical organic synthesis and modern catalytic methodologies. Key steps include the formation of the thiazole ring through cyclization reactions and the construction of the pyridazine group via tandem coupling reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-toxicological profile. Initial assessments suggest that it exhibits moderate biodegradability under aerobic conditions, which is a positive indicator for its potential use in sustainable chemical processes. However, further studies are required to fully understand its environmental impact.

In conclusion, N-(4-methyl-1,3-thiazol-2-yl)-1-[6-(1H-pyrazol-1-yllpyridazin -3-yll)piperidine -4-carboxamide represents a fascinating example of how complex molecular architectures can be leveraged to address pressing challenges in medicine and materials science. Its unique combination of functional groups and promising biological activity make it a subject of continued research interest. As advancements in synthetic chemistry and computational modeling continue to evolve, this compound is likely to unlock new possibilities for innovation across multiple disciplines.